Home / Products / Others

N-((6-Methyl-5-oxo-3-thiomorpholinyl)carbonyl)-L-histidyl-L-proline

Name: N-((6-Methyl-5-oxo-3-thiomorpholinyl)carbonyl)-L-histidyl-L-proline
Brand: Smolecule
SKU: S524136
Rating: 4.5 (6 reviews)

Catalog No.

S524136

CAS No.

96626-42-5

M.F

C17H23N5O5S

M. Wt

409.5 g/mol

Availability

Inquiry

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-((6-Methyl-5-oxo-3-thiomorpholinyl)carbonyl)-L-h...

3. Others
4. reference

General Information

CAS Number

96626-42-5

Product Name

N-((6-Methyl-5-oxo-3-thiomorpholinyl)carbonyl)-L-histidyl-L-proline

IUPAC Name

1-[3-(1H-imidazol-5-yl)-2-[(6-methyl-5-oxothiomorpholine-3-carbonyl)amino]propanoyl]pyrrolidine-2-carboxylic acid

Molecular Formula

C17H23N5O5S

Molecular Weight

409.5 g/mol

InChI

InChI=1S/C17H23N5O5S/c1-9-14(23)21-12(7-28-9)15(24)20-11(5-10-6-18-8-19-10)16(25)22-4-2-3-13(22)17(26)27/h6,8-9,11-13H,2-5,7H2,1H3,(H,18,19)(H,20,24)(H,21,23)(H,26,27)

InChI Key

BWBSSERHKZVUKK-VEEXIGFHSA-N

SMILES

CC1C(=O)NC(CS1)C(=O)NC(CC2=CN=CN2)C(=O)N3CCCC3C(=O)O

Solubility

Soluble in DMSO

Synonyms

CNK 6004, CNK 6004, (3R-cis)-isomer, CNK-6004, N-((6-methyl-5-oxo-3-thiomorpholinyl)carbonyl)-L-histidyl-L-proline

Canonical SMILES

CC1C(=O)NC(CS1)C(=O)NC(CC2=CN=CN2)C(=O)N3CCCC3C(=O)O

Isomeric SMILES

CC1C(=O)NC(CS1)C(=O)N[C@@H](CC2=CN=CN2)C(=O)N3CCC[C@H]3C(=O)O

Description

The exact mass of the compound N-((6-Methyl-5-oxo-3-thiomorpholinyl)carbonyl)-L-histidyl-L-proline is 409.142 and the complexity rating of the compound is unknown. The solubility of this chemical has been described as Soluble in DMSO. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Amino Acids, Peptides, and Proteins - Peptides - Oligopeptides - Dipeptides - Supplementary Records. The storage condition is described as Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years)..

Specification

Purity

>98% (or refer to the Certificate of Analysis)

XLogP3

-1

Exact Mass

409.142

Others

Appearance

Solid powder

Storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Dates

Modify: 2023-07-15

Reference

1: Nishiguchi Y, Nakazawa M, Oka T, Hagidai Y, Iwakura K, Sumi N. [Single dose toxicity studies of metabolite, degradation product and impurity of montirelin hydrate (NS-3) in mice]. J Toxicol Sci. 1995 Dec;20 Suppl 2:165-9. Japanese. PubMed PMID: 9019556.
2: Sugimoto T, Hayashi T, Okita A, Morino A. Pharmacokinetics of the new thyrotropin releasing hormone analogue montirelin hydrate. 2nd communication: distribution and transfer into the fetus and milk after a single intravenous administration and pharmacokinetics and enzyme induction after repeated intravenous administration to rats. Arzneimittelforschung. 1996 Feb;46(2):114-27. PubMed PMID: 8720299.

* Please note that we will only send quotations to valid professional email addresses.